Cas no 2228461-89-8 (3-amino-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid)

• Product Name: 3-amino-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid
• CAS No: 2228461-89-8
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 6308067
• PubChem ID: 165613449
• Update Time: 2025-07-04

3-amino-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid
• 2228461-89-8
• EN300-1736100
• 3-amino-3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propanoic acid

• Inchi： 1S/C8H9N5O2/c9-5(2-7(14)15)4-1-6-8(10-3-4)12-13-11-6/h1,3,5H,2,9H2,(H,14,15)(H,10,11,12,13)
• InChI Key： CYPZCRYDOQALTF-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=NC2C(C=1)=NNN=2)N)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 118Ų

Additional information on 3-amino-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid

3-Amino-3-{3H-1,2,3Triazolo[4,5-b]pyridin-6-yl}propanoic Acid (CAS No. 2228461-89-8): An Emerging Compound in Medicinal Chemistry

3-Amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid (CAS No. 2228461-89-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 3-amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid is characterized by a triazolopyridine core linked to an amino acid moiety. The triazolopyridine ring system is known for its ability to form stable complexes with various metal ions and its capacity to interact with biological targets through hydrogen bonding and π-stacking interactions. The amino acid component adds a degree of flexibility and functional diversity to the molecule, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of 3-amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of α-synuclein, a protein implicated in Parkinson's disease. The mechanism of action involves the stabilization of α-synuclein monomers and the prevention of their conversion into toxic oligomers.

In addition to its neuroprotective properties, 3-amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid has shown promise as an anti-inflammatory agent. Research conducted at the University of California revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The anti-inflammatory activity is attributed to the compound's ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

The pharmacokinetic properties of 3-amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as an oral therapeutic agent.

To further explore the therapeutic potential of 3-amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid, several research groups have initiated preclinical studies in animal models. Preliminary results from these studies have shown that the compound effectively ameliorates disease symptoms in models of Parkinson's disease and inflammatory disorders. These findings provide a strong rationale for advancing this compound into clinical trials.

In conclusion, 3-amino-3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propanoic acid (CAS No. 2228461-89-8) represents a promising lead compound in medicinal chemistry with potential applications in the treatment of neurodegenerative diseases and inflammatory disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.